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Compound of Interest

Compound Name: Methyl 3,5-dinitrobenzoate

Cat. No.: B189381

An In-depth Technical Guide to Methyl 3,5-Dinitrobenzoate

This guide provides a comprehensive overview of the chemical properties, structure, and
synthesis of methyl 3,5-dinitrobenzoate, tailored for researchers, scientists, and professionals
in drug development.

Chemical Identity and Structure

Methyl 3,5-dinitrobenzoate is an organic compound and a methyl ester derivative of 3,5-
dinitrobenzoic acid.[1][2] It is often used as a reagent or standard in various chemical analyses.

[3][4]
Molecular Structure:

The structure consists of a benzene ring substituted with a methyl ester group at position 1 and
two nitro groups at positions 3 and 5.

Caption: 2D structure of methyl 3,5-dinitrobenzoate.

Physicochemical Properties

The key quantitative properties of methyl 3,5-dinitrobenzoate are summarized in the table
below for easy reference.
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Property Value Reference
Identifiers

IUPAC Name methyl 3,5-dinitrobenzoate [2]

CAS Number 2702-58-1 [11[2][5][6]
Formula & Weight

Molecular Formula CsHeN20s [L121516171181
Molecular Weight 226.14 g/mol (11215161718l

Physical Properties

White to off-white

Appearance [4]
powder/crystals
Melting Point 107-109 °C [31[5]
Boiling Point 367.74 °C [4]
Density 1.6136 g/cm3 [4]
B Soluble in chloroform,
Solubility [4]

methanol

Structural Codes

COC(=0)C1=CC(=CC(=C1)--

SMILES INVALID-LINK--[O-])-- [2]13]
INVALID-LINK--[O-]
InChl=1S/C8H6N206/c1-16-

InChl 8(11)5-2-6(9(12)13)4-7(3- HEEIEE

5)10(14)15/h2-4H,1H3

Spectral Data

Spectroscopic data is crucial for the identification and characterization of methyl 3,5-

dinitrobenzoate.

e 1H NMR: Proton NMR spectra are available for this compound.[9][10]
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« Infrared (IR) Spectroscopy: IR spectral data has been recorded and is accessible through
various databases.[1][8]

e Mass Spectrometry: Electron ionization mass spectrometry data is also available.[1][2]

Experimental Protocols: Synthesis

The synthesis of methyl 3,5-dinitrobenzoate is typically achieved via the esterification of 3,5-
dinitrobenzoic acid. Below are two common methodologies.

Green Synthesis: Microwave-Assisted Direct
Esterification

This modern approach emphasizes efficiency and reduced hazardous waste, aligning with the
principles of green chemistry.[11]

e Principle: Fischer esterification, where an alcohol (methanol) reacts directly with a carboxylic
acid (3,5-dinitrobenzoic acid) in the presence of an acid catalyst, accelerated by microwave
irradiation.

e Materials:

o 3,5-Dinitrobenzoic acid

o Methanol (reagent grade)

o Concentrated sulfuric acid (catalyst)

o Round-bottomed flask suitable for microwave synthesis
e Methodology:

o In a clean, dry round-bottomed flask, combine 1.0 g of 3,5-dinitrobenzoic acid with 1-2 mL
of methanol.[11]

o Carefully add 1-2 drops of concentrated sulfuric acid to the mixture to act as a catalyst.[11]
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o Place the flask in a microwave reactor and irradiate the mixture. The reaction is typically
completed within a short timeframe (e.g., a few minutes, depending on the microwave
system's power).

o After the reaction is complete, allow the mixture to cool to room temperature.

o The product can be isolated by pouring the reaction mixture into cold water, which will
cause the ester to precipitate.

o Collect the solid product by filtration, wash with cold water to remove any remaining acid,
and dry.

o Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain purified
methyl 3,5-dinitrobenzoate.[11]

Conventional Synthesis: Acyl Chloride Method

This traditional two-step method involves the activation of the carboxylic acid by converting it to
an acyl chloride, which is then reacted with the alcohol.[11]

e Principle: The highly reactive 3,5-dinitrobenzoyl chloride readily reacts with methanol to form
the corresponding ester. This method avoids the equilibrium limitations of Fischer
esterification.

e Step 1: Synthesis of 3,5-Dinitrobenzoyl Chloride

o Materials: 3,5-Dinitrobenzoic acid, thionyl chloride (SOCI2) or phosphorus pentachloride
(PCls).[11]

o Methodology:

» Place 3,5-dinitrobenzoic acid in a round-bottomed flask equipped with a reflux
condenser.

= Add an excess of thionyl chloride.

» Gently heat the mixture under reflux until the evolution of HCl and SOz gases ceases.
This indicates the completion of the reaction.
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» Remove the excess thionyl chloride by distillation under reduced pressure to yield the
crude 3,5-dinitrobenzoyl chloride.

o Step 2: Esterification
o Materials: 3,5-Dinitrobenzoyl chloride (from Step 1), methanol.
o Methodology:
» Dissolve the crude 3,5-dinitrobenzoyl chloride in a suitable dry, inert solvent.
» Slowly add methanol to the solution while stirring. The reaction is exothermic.

= After the addition is complete, continue stirring for a period (e.g., 30-60 minutes) to
ensure the reaction goes to completion.[11]

» |solate the product, often by removing the solvent and washing the residue with a dilute
base (e.g., sodium bicarbonate solution) to neutralize any remaining acid, followed by
water.

» Dry and recrystallize the crude product to yield pure methyl 3,5-dinitrobenzoate.

Green (Microwave) Method
+ Methanol
+ H2S0a (cat.)

l3,5-Dinitrobenzoicl + Microwave -

Acid ieroway =(Methyl 3,5-D|n|trobenzoate)

Conventional Method

l 3,5-Dinitrobenzoic = + SOClz or PCls [ 3,5-Dinitrobenzoyl | + Methanol _ (" -

Acid > Chloride rkMethyI 3,5-Dinitrobenzoate

Click to download full resolution via product page

Caption: Workflow for synthesizing methyl 3,5-dinitrobenzoate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.researchgate.net/publication/364054602_Green_Method_of_Derivatization_of_Alcohols_Microwave_Assisted_Synthesis_of_35-Dinitrobenzoates
https://www.benchchem.com/product/b189381?utm_src=pdf-body
https://www.benchchem.com/product/b189381?utm_src=pdf-body-img
https://www.benchchem.com/product/b189381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Methyl 3,5-dinitrobenzoate is classified as harmful if swallowed.[2][12]

o Personal Protective Equipment (PPE): Wear safety glasses with side-shields, protective
gloves, and long-sleeved clothing when handling.[13]

e Handling: Use in a well-ventilated area. Avoid dust formation, ingestion, and inhalation.[13]
Practice good industrial hygiene; do not eat, drink, or smoke when using this product and
wash hands after handling.[12][13]

o Storage: Keep the container tightly closed and store in a dry, well-ventilated place.[13]
o First Aid:

o Ingestion: If swallowed, rinse mouth and get medical help.[12]

o Eye Contact: Rinse with plenty of water for at least 15 minutes.[13]

o Skin Contact: Wash off immediately with plenty of water.[13]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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